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Compound of Interest

Compound Name: 5-Fluoro-2-methoxy-3-nitropyridine

Cat. No.: B580695 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Fluoro-2-methoxy-3-
nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Fluoro-2-methoxy-3-nitropyridine is

publicly available. The following information is a synthesis of data from structurally related

compounds and should be used as a guide for preliminary safety and handling procedures. A

comprehensive risk assessment should be conducted before use.

Hazard Identification and Classification
5-Fluoro-2-methoxy-3-nitropyridine is a substituted pyridine derivative. Based on the hazard

profiles of analogous compounds such as 2-chloro-6-methoxy-3-nitropyridine, 3-fluoro-2-

nitropyridine, and 2-methoxy-5-nitropyridine, this compound is anticipated to be hazardous. The

primary concerns are irritation to the skin, eyes, and respiratory system, and it may be harmful

if ingested.

1.1 GHS Hazard Classification (Anticipated)

The GHS classification is inferred from structurally similar molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b580695?utm_src=pdf-interest
https://www.benchchem.com/product/b580695?utm_src=pdf-body
https://www.benchchem.com/product/b580695?utm_src=pdf-body
https://www.benchchem.com/product/b580695?utm_src=pdf-body
https://www.benchchem.com/product/b580695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory System)

Acute Toxicity (Oral) Category 4

1.2 GHS Label Elements (Anticipated)

Pictogram:

alt text

Signal Word:Warning

Hazard Statements (H-Statements):

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements

is provided in the handling and storage section.

Physical and Chemical Properties
Quantitative data for 5-Fluoro-2-methoxy-3-nitropyridine is not extensively available. The

following table summarizes core known properties for related compounds to provide context.
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Property Value Notes

Molecular Formula C6H5FN2O3

Molecular Weight 172.11 g/mol

Appearance
Expected to be a solid (e.g.,

yellow to pale brown).[3]

Based on similar nitropyridine

compounds.

Safe Handling and Storage
Given the anticipated hazards, strict adherence to safety protocols is essential.

3.1 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.[2][4]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile or neoprene).[5]

A lab coat or chemical-resistant apron is required.[4]

Ensure full skin coverage.

Respiratory Protection: Use in a well-ventilated area, preferably within a certified chemical

fume hood.[4][5] If dust or aerosols are generated, a NIOSH-approved respirator may be

necessary.

3.2 Handling Procedures

Avoid breathing dust, fumes, or vapors.[1][2]

Do not get in eyes, on skin, or on clothing.

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the work area.[1][2]
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Use non-sparking tools and ground/bond containers and receiving equipment if the

compound is flammable or handled in a flammable solvent.[6]

Keep containers tightly closed when not in use.[5]

3.3 Storage

Store in a cool, dry, and well-ventilated place.[5]

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents.

Store in a tightly sealed container.[2]

First-Aid Measures
In case of exposure, follow these procedures and seek medical attention.

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If you feel

unwell, call a POISON CENTER or doctor.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.[1][2][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[1][2][4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or doctor if

you feel unwell.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-PYRIDINE-CASNO-110-86-05487-EN.aspx
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Amino_4_nitropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Amino_4_nitropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity and Disposal
5.1 Chemical Reactivity

The chemical reactivity of 5-Fluoro-2-methoxy-3-nitropyridine is largely dictated by the

electron-withdrawing nitro group and the fluorine atom on the pyridine ring.

Nucleophilic Aromatic Substitution (SNAr): The fluorine atom is a good leaving group and is

susceptible to displacement by nucleophiles (e.g., amines, thiols).[3][7] The nitro group

strongly activates the ring for this type of reaction.[3]

Reduction of the Nitro Group: The nitro group can be reduced to an amino group using

various reducing agents, providing a route to other functionalized pyridines.[7]

Potential Reactivity of 5-Fluoro-2-methoxy-3-nitropyridine

5-Fluoro-2-methoxy-3-nitropyridine

Nucleophilic Aromatic Substitution (SNAr)

Nucleophile (e.g., R-NH2)

Reduction of Nitro Group

Reducing Agent (e.g., H2/Pd)

Substituted Pyridine Derivative
(e.g., amino, thioether) 5-Fluoro-2-methoxy-3-aminopyridine

Click to download full resolution via product page

Caption: Potential Reactivity Pathways.

5.2 Disposal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b580695?utm_src=pdf-body
https://www.benchchem.com/product/b100081
https://www.smolecule.com/products/s14486036
https://www.benchchem.com/product/b100081
https://www.smolecule.com/products/s14486036
https://www.benchchem.com/product/b580695?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of this chemical as hazardous waste.[4]

Do not dispose of it down the drain or in regular trash.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols (Generalized)
While a specific protocol for the synthesis of 5-Fluoro-2-methoxy-3-nitropyridine is not

readily available, the following generalized procedure for a nucleophilic aromatic substitution

reaction, a common application for such compounds, is provided.

Generalized Protocol for Nucleophilic Aromatic Substitution

This protocol describes a general method for reacting a fluoronitropyridine with an amine.

Materials:

5-Fluoro-2-methoxy-3-nitropyridine

Primary or secondary amine (nucleophile)

Anhydrous polar aprotic solvent (e.g., DMSO, DMF)

Base (e.g., K2CO3, DIPEA)

Reaction vessel with a magnetic stirrer and nitrogen inlet

Standard work-up and purification equipment

Procedure:

Reaction Setup: In a dry reaction vessel under a nitrogen atmosphere, dissolve 5-Fluoro-2-
methoxy-3-nitropyridine (1 equivalent) in the chosen anhydrous solvent.

Addition of Reagents: Add the amine (1.1-1.5 equivalents) and the base (2-3 equivalents) to

the reaction mixture.
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Reaction: Stir the mixture at room temperature or heat as required. Monitor the reaction

progress by TLC or LC-MS.

Work-up: Once the reaction is complete, cool the mixture to room temperature and quench

with water. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl

acetate).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography.
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Safe Handling Workflow for Chemical Powders

Preparation

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Set up in Chemical Fume Hood

Weighing and Transfer

Carefully weigh the required amount

Transfer to reaction vessel

Reaction/Procedure

Perform experimental steps

Clean-up and Disposal

Decontaminate glassware and surfaces

Dispose of waste in designated
hazardous waste container

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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